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For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluoroheptyl iodide (CsFisl), also known as 1-iodoperfluoroheptane, is a significant
member of the per- and polyfluoroalkyl substances (PFAS) family. Its unique properties,
stemming from the highly electronegative fluorine atoms and the reactive carbon-iodine bond,
have made it a valuable intermediate in organic synthesis and a subject of interest in various
research fields. This technical guide provides a comprehensive historical overview of the
research on Perfluoroheptyl iodide, detailing its synthesis, physicochemical properties, and
key applications, with a focus on experimental methodologies and potential biological
interactions.

Physicochemical and Spectroscopic Data

Quantitative data for Perfluoroheptyl iodide are summarized in the tables below for easy
reference and comparison.

Table 1: Physicochemical Properties of Perfluoroheptyl lodide
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Property Value Reference
CAS Number 335-58-0 [1]
Molecular Formula C7Fasl [1]
Molecular Weight 495.95 g/mol [1]

Boiling Point 137-138 °C

Physical State Liquid [1]

Table 2: Spectroscopic Data for Perfluoroheptyl lodide
Spectroscopic Technique Key Data Points Reference

13C NMR

Spectra available from spectral

databases.

[1]

F NMR

Spectra available from spectral

databases.

Infrared (IR) Spectroscopy

C-F and C-I stretching bands
are characteristic.

[1]

Mass Spectrometry (GC-MS)

Molecular ion peak and
characteristic fragmentation

patterns observed.

[1]

Experimental Protocols
Synthesis of Perfluoroheptyl lodide via Telomerization

The primary industrial method for the synthesis of Perfluoroheptyl iodide is the telomerization

of tetrafluoroethylene (TFE) with a perfluoroalkyl iodide telogen, typically pentafluoroethyl

iodide (C2Fsl).[2]

General Procedure:

» A high-pressure reactor is charged with the telogen, pentafluoroethyl iodide.
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o Tetrafluoroethylene monomer is introduced into the reactor.

e The reaction is initiated either thermally or with a radical initiator (e.g., a peroxide).

e The reaction mixture, a homologous series of perfluoroalkyl iodides, is then fractionally
distilled to isolate Perfluoroheptyl iodide.

A generalized workflow for the telomerization process is depicted in the diagram below.
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Perfluoroheptyl iodide via telomerization.

Radical Addition Reactions
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Perfluoroheptyl iodide is a valuable precursor for introducing the perfluoroheptyl group into
organic molecules via radical reactions.

General Procedure for Radical Addition to Alkenes:

An alkene and Perfluoroheptyl iodide are dissolved in a suitable solvent.

A radical initiator (e.g., AIBN, peroxides) or a transition metal catalyst is added.

The reaction mixture is heated or irradiated with UV light to initiate the radical chain reaction.

The product, a perfluoroheptylated alkane, is isolated and purified using standard techniques
such as chromatography.[3]

Potential Biological Activity: Interaction with the
cAMP Signaling Pathway

While direct studies on the biological effects of Perfluoroheptyl iodide are limited, research on
the closely related Perfluorooctyl iodide (PFOI) provides valuable insights into its potential
mechanisms of action. A study on PFOI demonstrated its ability to stimulate steroidogenesis in
human adrenocortical carcinoma cells (H295R) by activating the cyclic adenosine
monophosphate (CAMP) signaling pathway.[4][5] It is hypothesized that PFOI acts as an
activator of adenylyl cyclase, leading to an increase in intracellular cAMP levels.[4][5]

The proposed signaling pathway for PFOI-induced steroidogenesis is illustrated below. It is
plausible that Perfluoroheptyl iodide could act through a similar mechanism.
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Caption: Proposed cAMP signaling pathway for perfluoroalkyl iodide-induced steroidogenesis.

Conclusion
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Perfluoroheptyl iodide has a rich history as a key fluorinated building block. Its synthesis,
primarily through telomerization, has been well-established, and its utility in introducing
perfluoroalkyl chains into various molecules is widely recognized. While its own biological
activity is not extensively studied, research on analogous compounds suggests a potential role
as an endocrine disruptor through the activation of the cAMP signaling pathway. This guide
provides a foundational understanding for researchers and professionals working with this
important fluorinated compound, highlighting the need for further investigation into its biological
and toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042551?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

